N-(4-ethylcyclohexyl)-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-(4-ethylcyclohexyl)-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H25NO4S/c1-4-12-5-7-13(8-6-12)17-22(18,19)14-9-10-15(20-2)16(11-14)21-3/h9-13,17H,4-8H2,1-3H3
• InChI Key: XZZJUHVEMHXYQD-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NS(=O)(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H25NO4S
• Molecular Weight: 327.4 g/mol

Description

N-(4-ethylcyclohexyl)-3,4-dimethoxybenzenesulfonamide is an organic compound characterized by the presence of an ethylcyclohexyl group attached to a benzenesulfonamide moiety with two methoxy substituents on the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethylcyclohexyl)-3,4-dimethoxybenzenesulfonamide typically involves the reaction of 4-ethylcyclohexylamine with 3,4-dimethoxybenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include a solvent like dichloromethane and a temperature range of 0-5°C to control the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of advanced purification techniques such as recrystallization and chromatography would be employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4-ethylcyclohexyl)-3,4-dimethoxybenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The sulfonamide group can be reduced to form amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents like nitric acid for nitration or bromine for halogenation.

Major Products Formed

Oxidation: Formation of 3,4-dimethoxybenzoic acid.

Reduction: Formation of 3,4-dimethoxybenzenesulfonamide.

Substitution: Formation of 3,4-dimethoxy-2-nitrobenzenesulfonamide or 3,4-dimethoxy-2-bromobenzenesulfonamide.

Scientific Research Applications

N-(4-ethylcyclohexyl)-3,4-dimethoxybenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(4-ethylcyclohexyl)-3,4-dimethoxybenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved could include modulation of signal transduction pathways, alteration of gene expression, or inhibition of enzyme activity.

Comparison with Similar Compounds

Similar Compounds

• N-(4-ethylcyclohexyl)-N’-propylurea
• N-[(trans-4-ethylcyclohexyl)carbonyl]-D-phenylalanine
• ethyl N-{[(4-ethylcyclohexyl)amino]carbonyl}glycinate

Uniqueness

N-(4-ethylcyclohexyl)-3,4-dimethoxybenzenesulfonamide is unique due to the presence of both the ethylcyclohexyl and dimethoxybenzenesulfonamide groups, which confer specific chemical and biological properties